Cas no 2229662-98-8 (2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride)

• Product Name: 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride
• CAS No: 2229662-98-8
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 6443328
• PubChem ID: 165869573
• Update Time: 2025-07-22

2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride
• 2229662-98-8
• EN300-1879518

• Inchi： 1S/C10H11ClO2S/c1-9(8-14(11,12)13)7-10-5-3-2-4-6-10/h2-7H,8H2,1H3/b9-7+
• InChI Key： QLABKBAHLMQQFP-VQHVLOKHSA-N
• SMILES： ClS(C/C(/C)=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 230.0168285g/mol
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride

Introduction to 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride (CAS No: 2229662-98-8)

2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 2229662-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of this compound, including its α,β-unsaturated system and sulfonyl chloride functionality, make it a valuable building block for the development of novel therapeutic agents.

The molecular structure of 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride consists of a phenyl group attached to a propenyl chain, which is further functionalized with a sulfonyl chloride group at the terminal carbon. This unique arrangement imparts distinct reactivity patterns, making it particularly useful in cross-coupling reactions, sulfonamide formation, and other transformations that are pivotal in drug discovery and medicinal chemistry. The presence of the α,β-unsaturated double bond provides opportunities for Michael additions and Diels-Alder reactions, while the sulfonyl chloride moiety allows for facile introduction of sulfonamide derivatives.

In recent years, there has been a growing interest in leveraging sulfonyl chlorides as key intermediates in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored the use of sulfonyl chlorides to develop inhibitors of enzymes involved in cancer metabolism and inflammation. The compound 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride has been investigated as a precursor in the synthesis of sulfonamides that exhibit potent activity against bacterial enzymes. These sulfonamides have shown promise in preclinical studies as potential candidates for treating resistant bacterial infections.

The reactivity of 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride makes it an attractive candidate for further functionalization through nucleophilic substitution reactions. The sulfonyl chloride group readily reacts with amines to form sulfonamides, which are crucial scaffolds in medicinal chemistry. Additionally, this compound can undergo Friedel-Crafts acylations when treated with Lewis acids, allowing for the introduction of acyl groups at the phenyl ring. Such modifications have been employed in the development of kinase inhibitors and other targeted therapies.

Advances in synthetic methodologies have also contributed to the growing utility of 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the construction of complex molecular architectures from simpler precursors. For example, palladium-catalyzed Suzuki-Miyaura couplings have been used to introduce aryl groups at strategic positions within the molecule, enhancing its pharmacological properties. These methodologies have streamlined the synthesis process and improved yields, making 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride more accessible for industrial applications.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2-methyl-3-phenylprop-2-ene-1-sulfonyl chloride due to their potential therapeutic benefits. Researchers have synthesized analogs that exhibit inhibitory activity against enzymes such as carbonic anhydrase and proteases. These enzymes play critical roles in various physiological processes, including acid-base balance and metabolic pathways. By modulating their activity, these derivatives hold promise for treating conditions such as glaucoma and certain metabolic disorders.

Furthermore, the compound has found applications in materials science beyond its pharmaceutical uses. The unique electronic properties of its structure make it a candidate for developing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as OLEDs (organic light-emitting diodes) and displays. The ability to fine-tune the properties of these materials through structural modifications offers exciting opportunities for innovation in nanotechnology.

In conclusion, 2-methyl-3-phenylpropenone-sulfonyl chloride (CAS No: 2229662 98 8) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its reactivity and structural features make it an invaluable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in scientific endeavors across multiple disciplines.